5R-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
5R-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
5(R)-HETE is a rare lipoxygenase product of arachidonic acid. Nearly all plant and animal 5-LOs produce 5(S)-HETE, but the presence of a 5(R)-LO and the synthesis of 5(R)-HpETE and 5(R)-HETE have been confirmed in oocytes of the bivalve mollusk, S. solidissima. 5(R)-HETE is more potent than the (S)-enantiomer as a chemotactic agent for human neutrophils.
Brand Name:
Vulcanchem
CAS No.:
61641-47-2
VCID:
VC0163567
InChI:
InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+/t19-/m0/s1
SMILES:
CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
5R-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid
CAS No.: 61641-47-2
Reference Standards
VCID: VC0163567
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
| CAS No. | 61641-47-2 |
|---|---|
| Product Name | 5R-Hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (5R,6E,8Z,11Z,14Z)-5-hydroxyicosa-6,8,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h6-7,9-10,12-14,16,19,21H,2-5,8,11,15,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-14+/t19-/m0/s1 |
| Standard InChIKey | KGIJOOYOSFUGPC-CABOLEKPSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C=C\[C@@H](CCCC(=O)O)O |
| SMILES | CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
| Canonical SMILES | CCCCCC=CCC=CCC=CC=CC(CCCC(=O)O)O |
| Description | 5(R)-HETE is a rare lipoxygenase product of arachidonic acid. Nearly all plant and animal 5-LOs produce 5(S)-HETE, but the presence of a 5(R)-LO and the synthesis of 5(R)-HpETE and 5(R)-HETE have been confirmed in oocytes of the bivalve mollusk, S. solidissima. 5(R)-HETE is more potent than the (S)-enantiomer as a chemotactic agent for human neutrophils. |
| Synonyms | 5R-hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid |
| Reference | 1.Hada, T.,Swift, L.L. and Brash, A.R. Discovery of 5R-lipoxygenase activity in oocytes of the surf clam, Spisula solidissima. Biochimica et Biophysica Acta 1346, 109-119 (1997). |
| PubChem Compound | 5283165 |
| Last Modified | Nov 11 2021 |
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